Cas no 874348-09-1 ({4-[Imino(methoxy)methyl]phenyl}boronic acid)

{4-[Imino(methoxy)methyl]phenyl}boronic acid structure
874348-09-1 structure
Product Name:{4-[Imino(methoxy)methyl]phenyl}boronic acid
CAS No:874348-09-1
MF:C8H10BNO3
MW:178.980902194977
CID:2852169
Update Time:2023-08-10

{4-[Imino(methoxy)methyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

    • {4-[Imino(methoxy)methyl]phenyl}boronic acid
    • Inchi: 1S/C8H10BNO3/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5,10-12H,1H3
    • InChI Key: LNJQVGCOQUHWCP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(B(O)O)=CC=1)=N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Topological Polar Surface Area: 73.5
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